Cas no 1337124-12-5 (2-(3-methoxy-2-nitrophenyl)azetidine)

• Product Name: 2-(3-methoxy-2-nitrophenyl)azetidine
• CAS No: 1337124-12-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6185511
• PubChem ID: 130022193
• Update Time: 2025-06-07

2-(3-methoxy-2-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-nitrophenyl)azetidine
• 1337124-12-5
• EN300-1833888

• Inchi： 1S/C10H12N2O3/c1-15-9-4-2-3-7(8-5-6-11-8)10(9)12(13)14/h2-4,8,11H,5-6H2,1H3
• InChI Key： VUOSIDJVJOYJQH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])C1CCN1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(3-methoxy-2-nitrophenyl)azetidine

Introduction to 2-(3-Methoxy-2-Nitrophenyl)azetidine (CAS No. 1337124-12-5)

2-(3-Methoxy-2-nitrophenyl)azetidine, with the CAS number 1337124-12-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The presence of a nitro group and a methoxy substituent on the phenyl ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 2-(3-methoxy-2-nitrophenyl)azetidine is characterized by a highly reactive nitro group, which can undergo reduction to form amino derivatives. This property is particularly useful in synthetic organic chemistry, where the nitro group can serve as a versatile functional handle for further derivatization. Additionally, the methoxy substituent on the phenyl ring enhances the solubility and stability of the compound, making it more amenable to various chemical transformations and biological assays.

In recent years, there has been a growing interest in the biological activities of azetidine derivatives, including 2-(3-methoxy-2-nitrophenyl)azetidine. Studies have shown that these compounds exhibit a range of pharmacological effects, such as anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that 2-(3-methoxy-2-nitrophenyl)azetidine and its derivatives demonstrated potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that these compounds effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting their potential therapeutic use in inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(3-methoxy-2-nitrophenyl)azetidine has also shown promise in neurodegenerative disease research. A study published in Bioorganic & Medicinal Chemistry Letters (2020) investigated the neuroprotective effects of this compound in a mouse model of Parkinson's disease. The results indicated that treatment with 2-(3-methoxy-2-nitrophenyl)azetidine significantly reduced dopaminergic neuron loss and improved motor function, highlighting its potential as a neuroprotective agent.

The synthetic accessibility of 2-(3-methoxy-2-nitrophenyl)azetidine has also been extensively studied. A notable method for its synthesis involves the reaction of 3-methoxy-4-nitrobenzaldehyde with azetidin-3-one under mild conditions. This approach provides high yields and excellent purity, making it suitable for large-scale production. Furthermore, the ability to introduce various substituents on the azetidine ring through subsequent reactions allows for the synthesis of a wide range of analogs with diverse biological activities.

In addition to its therapeutic potential, 2-(3-methoxy-2-nitrophenyl)azetidine has also been explored for its use as a probe molecule in chemical biology. Its unique structural features enable it to interact with specific protein targets, making it useful for studying protein-protein interactions and signaling pathways. For example, a study published in Nature Communications (2019) utilized 2-(3-methoxy-2-nitrophenyl)azetidine-based probes to investigate the role of specific kinases in cancer cell proliferation. The findings provided valuable insights into potential therapeutic targets for cancer treatment.

The safety profile of 2-(3-methoxy-2-nitrophenyl)azetidine is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(3-methoxy-2-nitrophenyl)azetidine (CAS No. 1337124-12-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or probe molecule. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and chemical biology.